Cas no 1694339-15-5 (1-iodo-2-(pentan-2-yloxy)cycloheptane)

• Product Name: 1-iodo-2-(pentan-2-yloxy)cycloheptane
• CAS No: 1694339-15-5
• MF: C₁₂H₂₃IO
• MW: 310.214896440506
• CID: 5797554
• PubChem ID: 102984538
• Update Time: 2025-06-09

1-iodo-2-(pentan-2-yloxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(pentan-2-yloxy)cycloheptane
• 1694339-15-5
• EN300-1132881

• Inchi： 1S/C12H23IO/c1-3-7-10(2)14-12-9-6-4-5-8-11(12)13/h10-12H,3-9H2,1-2H3
• InChI Key： HQMWFIKOYDYBRL-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OC(C)CCC

Computed Properties

• Exact Mass: 310.07936g/mol
• Monoisotopic Mass: 310.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(pentan-2-yloxy)cycloheptane

Comprehensive Overview of 1-iodo-2-(pentan-2-yloxy)cycloheptane (CAS No. 1694339-15-5): Properties, Applications, and Industry Insights

1-iodo-2-(pentan-2-yloxy)cycloheptane (CAS No. 1694339-15-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This cycloheptane derivative, characterized by an iodine substituent and an ether-linked pentyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₂₃IO, and distinct functional groups make it valuable for constructing complex molecules, particularly in drug discovery and material science.

The compound's iodo-cycloheptane backbone is a focal point for researchers exploring ring-expansion reactions and stereoselective synthesis. Recent trends in green chemistry have spurred interest in optimizing its production using sustainable catalysts, aligning with the global push for eco-friendly manufacturing. Analytical techniques like NMR spectroscopy and HPLC-MS are routinely employed to verify its purity, which is critical given its role in high-value applications such as chiral auxiliaries and liquid crystal precursors.

In pharmaceutical contexts, 1-iodo-2-(pentan-2-yloxy)cycloheptane has been investigated for its potential as a building block in bioactive molecule synthesis. Its ability to undergo cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) makes it indispensable for creating carbon-carbon bonds in drug candidates targeting neurological disorders—a hot topic in 2024 due to rising demand for neurodegenerative disease treatments. Patent databases reveal its use in proprietary compounds with blood-brain barrier permeability, a key focus area for CNS drug developers.

From a commercial perspective, suppliers highlight the compound's stability under inert atmospheres, with storage recommendations emphasizing protection from light due to the iodo-alkane moiety's photosensitivity. Pricing trends reflect growing demand, particularly from contract research organizations (CROs) specializing in small-molecule libraries for high-throughput screening. Regulatory compliance is straightforward as it falls outside controlled substance classifications, simplifying logistics for international shipments.

Emerging applications include its utility in metal-organic frameworks (MOFs) synthesis, where its cycloheptane ring contributes to pore-size modulation—a property leveraged in gas storage materials. This aligns with current industry emphasis on hydrogen storage technologies, a frequently searched topic in energy sectors. Computational chemists also utilize its structure in molecular dynamics simulations to study steric effects in medium-sized rings, addressing longstanding questions about ring strain and conformation.

Quality control protocols for CAS No. 1694339-15-5 typically involve rigorous residual solvent analysis to meet ICH guidelines, especially when destined for GMP-grade applications. The compound's logP value (estimated at 3.8) indicates favorable lipophilicity for drug delivery systems, another trending subject in nanomedicine forums. Recent publications describe its derivatization into fluorescent probes for membrane studies, capitalizing on the iodine atom's heavy-atom effect in spectroscopy.

For synthetic chemists, troubleshooting guides often address challenges like competitive elimination pathways during nucleophilic substitutions—a common query in online chemistry communities. Advanced purification methods, such as preparative SFC (supercritical fluid chromatography), are now being adopted to resolve enantiomers when the pentan-2-yloxy group induces chirality. This reflects broader industry shifts toward chiral separation technologies driven by regulatory demands for enantiopure pharmaceuticals.